![molecular formula C15H28N2O3 B2890959 tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate CAS No. 1909309-68-7](/img/structure/B2890959.png)
tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate
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Overview
Description
Tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate is a valuable intermediate for the synthesis of various pharmaceuticals and bioactive molecules . It is a prodrug of ®-3-aminopiperidine, which is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4) .
Synthesis Analysis
The synthesis of tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate involves several steps. The tert-butyl carbamate group is stable under mild conditions and can be easily removed by treatment with acidic or basic reagents . This allows for the selective deprotection of the amino group without affecting other functional groups present in the molecule .Molecular Structure Analysis
The molecular formula of tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate is C15H28N2O3 . The InChI code is 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-11-7-9-19-13(10-11)12-6-4-5-8-16-12/h11-13,16H,4-10H2,1-3H3,(H,17,18) .Chemical Reactions Analysis
The tert-butyl carbamate group is stable under mild conditions and can be easily removed by treatment with acidic or basic reagents . This allows for the selective deprotection of the amino group without affecting other functional groups present in the molecule .Physical And Chemical Properties Analysis
Tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate is a white to off-white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and dichloromethane . It has a molecular weight of 284.4 .Scientific Research Applications
Photoredox-Catalyzed Amination
A study by (Wang et al., 2022) described a photoredox-catalyzed amination process using a tert-butyl carbamate compound as a precursor. This method was applied to synthesize 3-aminochromones under mild conditions, which are useful intermediates in organic synthesis.
NMR and Crystal Studies
(Shanthi et al., 2020) conducted a study focusing on the synthesis and characterization of tert-butyl carbamates. They used NMR spectroscopy and X-ray diffraction techniques to understand the molecular structure and properties of these compounds.
Synthesis of 4-Hydroxypipecolate Derivatives
In a study by (Marin et al., 2004), tert-butyl 2-substituted piperidinecarboxylates were synthesized and used as precursors for producing 4-hydroxypipecolates and 4-hydroxylysine derivatives, which have applications in medicinal chemistry.
Synthesis of Sedridines and Ethylnorlobelols
(Passarella et al., 2005) demonstrated the use of a tert-butyl piperidinecarboxylate derivative in the synthesis of biologically active alkaloids like sedridine and ethylnorlobelol. This synthesis showcases the compound's potential as a building block in organic synthesis.
X-ray Diffraction and Biological Evaluation
A study by (Sanjeevarayappa et al., 2015) synthesized and characterized a tert-butyl piperazinecarboxylate derivative. The research included X-ray diffraction studies and a preliminary evaluation of its biological activities.
Synthesis of Molecular Structures
(Moriguchi et al., 2014) synthesized a compound similar to tert-butyl N-[2-(piperidin-3-yl)oxan-4-yl]carbamate and studied its molecular structure through X-ray diffraction, contributing to the understanding of cyclic amino acid esters.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-(2-piperidin-3-yloxan-4-yl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O3/c1-15(2,3)20-14(18)17-12-6-8-19-13(9-12)11-5-4-7-16-10-11/h11-13,16H,4-10H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPUCPWPGEADPDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCOC(C1)C2CCCNC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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